Cas no 842971-69-1 (1,2,6-Trimethyl-1H-indole-3-carbaldehyde)

• Product Name: 1,2,6-Trimethyl-1H-indole-3-carbaldehyde
• CAS No: 842971-69-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD06589824
• CID: 989299
• PubChem ID: 3159582
• Update Time: 2025-04-20

1,2,6-Trimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,6-Trimethyl-1H-indole-3-carbaldehyde
• 1,2,6-trimethyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• 1,2,6-trimethylindole-3-carbaldehyde
• BS-36117
• AKOS000505605
• 842971-69-1
• MFCD06589824
• BB 0260378
• CS-0319367
• DTXSID80390178

• MDL： MFCD06589824
• Inchi： 1S/C12H13NO/c1-8-4-5-10-11(7-14)9(2)13(3)12(10)6-8/h4-7H,1-3H3
• InChI Key： YBGXUYISVFDXIF-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(C)C2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 349.9°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.568
• PSA: 22.00000
• LogP: 2.60760

1,2,6-Trimethyl-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles